10.1039/C1CE06213A | Syntheses and magnetic properties of three Mn(ii) coordination polymers based on a tripodal flexible ligand†

Syntheses and magnetic properties of three Mn(ii) coordination polymers based on a tripodal flexible ligand†

CrystEngComm Pub Date: 2011-12-14 DOI: 10.1039/C1CE06213A

Abstract

The solvothermal reaction of Mn(II) and tri(2-carboxyethyl)isocyanurate (H₃tci) with or without the presence of 1,2-bis(4-pyridyl)ethylene in different solvents leads to the generation of three novel Mn(II) coordination polymers, namely, Mn₃(tci)₂(DMF)₂(H₂O)₂ (1), [Mn₃(tci)₂(DMA)₄]·2DMA (2) and [Mn(Htci)(bpe)_0.5]·H₂O (3). 1 features a 3D porous coordination polymer constructed by {Mn–(μ₂–O)–Mn}_n chains linked by the flexible arms of tci ligands. 2 features a 2D CdI₂ topological layer based on trinuclear Mn(II) clusters as nodes. 3 is a 3D pillar-layered structure. The magnetic properties of these complexes have also been reported.

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Journal Name：CrystEngComm

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